[3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone

• IUPAC Name: [3-(2-methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone
• InChI: InChI=1S/C15H25NO2/c1-10(2)7-11-5-6-16(9-11)15(17)13-8-12-3-4-14(13)18-12/h10-14H,3-9H2,1-2H3
• InChI Key: HJSJMHSPDRVXCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CCN(C1)C(=O)C2CC3CCC2O3
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

[3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone is a chemical compound that belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are a group of chemicals that mimic the effects of tetrahydrocannabinol (THC), the psychoactive component of cannabis. This compound has gained attention in the scientific community due to its potential applications in research and medicine.

Mechanism of Action

[3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone acts on the endocannabinoid system by binding to cannabinoid receptors, which are located throughout the body. This compound has a high affinity for the CB1 receptor, which is primarily found in the brain and central nervous system.
Biochemical and Physiological Effects:
The binding of [3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone to cannabinoid receptors can lead to a variety of biochemical and physiological effects. These effects include pain relief, relaxation, altered perception, and changes in mood and appetite.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone in lab experiments is its high potency and selectivity for the CB1 receptor. This allows for more precise and targeted studies of the endocannabinoid system. However, one limitation is the potential for off-target effects, as synthetic cannabinoids can have unpredictable effects on the body.

Future Directions

There are several future directions for research involving [3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone. One area of interest is the potential therapeutic applications of this compound, particularly in the treatment of pain, anxiety, and other conditions related to the endocannabinoid system. Another direction is the development of more selective and potent synthetic cannabinoids for research and medical use. Additionally, further studies are needed to better understand the long-term effects of synthetic cannabinoids on the body and brain.

Synthesis Methods

The synthesis of [3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone involves the reaction of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid with 2-methylpropylamine, followed by the addition of methanesulfonyl chloride and subsequent reduction with lithium aluminum hydride. The final product is obtained through a purification process involving column chromatography.

Scientific Research Applications

[3-(2-Methylpropyl)pyrrolidin-1-yl]-(7-oxabicyclo[2.2.1]heptan-2-yl)methanone has potential applications in scientific research, particularly in the study of the endocannabinoid system. The endocannabinoid system is a complex signaling system in the body that plays a role in regulating various physiological processes, including pain, mood, appetite, and sleep.